2-(pyrimidin-2-ylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-pyrimidin-2-ylsulfanyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C14H12N4O2S2/c19-13(9-22-14-15-4-2-5-16-14)17-8-10-7-11(20-18-10)12-3-1-6-21-12/h1-7H,8-9H2,(H,17,19)
• InChI Key: GNDQQHKDPQOUML-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NCC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C14H12N4O2S2
• Molecular Weight: 332.4 g/mol
• CAS No.: 1206998-17-5

Description

2-(Pyrimidin-2-ylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide, also known as PTA, is a chemical compound that has been synthesized for its potential use as a drug. It has been the subject of scientific research for its applications in the treatment of various diseases.

Scientific Research Applications

Radioligand Imaging Applications

The compound 2-(pyrimidin-2-ylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide and its derivatives have been explored for their potential in radioligand imaging. Specifically, a related compound, DPA-714, was designed with a fluorine atom to allow labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET). This application highlights the compound's relevance in the development of selective radioligands for imaging the translocator protein (18 kDa) with PET, contributing to the advancement of diagnostic imaging in medical research (Dollé et al., 2008).

Crystal Structure Analysis

Investigations into the crystal structures of derivatives of 2-(pyrimidin-2-ylthio)acetamides have been conducted to understand their molecular conformations. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and its chlorophenyl counterpart have been analyzed. These studies provide insights into the compounds' molecular geometries, including folded conformations and intramolecular hydrogen bonding, which are critical for understanding their chemical properties and interactions (Subasri et al., 2016).

Heterocyclic Compound Synthesis

The versatility of this compound and its analogs has been explored in the synthesis of various heterocyclic compounds. For example, new heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research demonstrates the compound's potential as a precursor in the synthesis of innovative heterocycles with possible agricultural applications (Fadda et al., 2017).

Microwave-Assisted Synthesis

The compound's reactivity has been explored under microwave irradiation for the synthesis of thieno[2,3-d]pyrimidines. This method offers a rapid and efficient route to synthesize diverse derivatives, highlighting the compound's adaptability in facilitating the synthesis of novel heterocyclic compounds. Such methodologies are valuable in medicinal chemistry for the rapid generation of compound libraries for biological evaluation (Davoodnia et al., 2009).